Cas no 13336-32-8 (4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one
• CAS No: 13336-32-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD11518580
• CID: 2770712
• PubChem ID: 15646080
• Update Time: 2025-05-22

4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• DTXSID20576252
• AKOS010641397
• 4,6-DIMETHOXY-2,3-DIHYDROINDEN-1-ONE
• 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one
• 13336-32-8

• MDL： MFCD11518580
• Inchi： 1S/C11H12O3/c1-13-7-5-9-8(3-4-10(9)12)11(6-7)14-2/h5-6H,3-4H2,1-2H3
• InChI Key： YIZGATRDPJVJID-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(CCC=21)=O)OC

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one

Comprehensive Overview of 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one (CAS No. 13336-32-8): Properties, Applications, and Industry Insights

4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one (CAS No. 13336-32-8) is a specialized organic compound belonging to the indanone class. Its unique structural features, including dimethoxy substitutions and a dihydroindenone backbone, make it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "sustainable synthesis of indanone derivatives" and "bioactive indenone compounds."

The compound's molecular formula (C11H12O3) and molecular weight (192.21 g/mol) highlight its moderate polarity, which influences solubility in organic solvents such as ethanol and dichloromethane. Researchers frequently search for "4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one solubility" or "CAS 13336-32-8 spectroscopic data," underscoring its relevance in analytical chemistry. Its IR and NMR spectra exhibit distinct peaks attributable to the carbonyl group (C=O) and aromatic methoxy functionalities, crucial for structural verification.

In pharmaceutical research, 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one serves as a precursor for neuroprotective agents and anti-inflammatory drugs. Recent studies explore its role in modulating enzyme inhibition pathways, aligning with the growing interest in "small molecule therapeutics for neurodegenerative diseases." Additionally, its electron-rich aromatic system makes it a candidate for designing OLED materials, a topic gaining traction in searches like "organic semiconductors from indanones."

Environmental and regulatory trends also shape discussions around this compound. With increasing demand for "green chemistry alternatives," researchers are optimizing catalytic methods for its synthesis to reduce waste. Questions such as "biodegradability of indanone derivatives" reflect broader concerns about sustainable chemical practices. Furthermore, its low toxicity profile (as per available data) positions it favorably for industrial scaling.

From a commercial perspective, CAS 13336-32-8 is supplied by specialty chemical manufacturers catering to R&D and bulk applications. Procurement-related searches like "high-purity 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one suppliers" emphasize the need for reliable sourcing. Storage recommendations typically advise cool, dry conditions to preserve stability, a detail often queried by laboratory personnel.

In summary, 4,6-Dimethoxy-2,3-dihydro-1H-inden-1-one exemplifies the intersection of structural versatility and functional utility in modern chemistry. Its applications span drug discovery, advanced materials, and beyond, resonating with current interests in precision synthesis and eco-friendly processes. As research progresses, this compound is poised to remain a focal point in innovation-driven sectors.